2-Ethoxy-6-methyl-3,1-benzoxazin-4-one
Overview
Description
“2-Ethoxy-6-methyl-3,1-benzoxazin-4-one” is a chemical compound with the linear formula C11H11NO3 . It has a molecular weight of 205.21 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-Ethoxy-6-methyl-3,1-benzoxazin-4-one” is characterized by a benzoxazinone core with an ethoxy group at the 2-position and a methyl group at the 6-position .Scientific Research Applications
Synthesis of Novel Quinazoline and Quinazolinones
The derivatives of 2-Ethoxy-6-methyl-3,1-benzoxazin-4-one have been used as starting materials for the synthesis of novel quinazoline and/or quinazolinones . These compounds have shown significant biological activity .
Antifungal Applications
Some derivatives of 2-Ethoxy-6-methyl-3,1-benzoxazin-4-one have shown antifungal properties . This makes them potentially useful in the development of new antifungal treatments.
Antibacterial Applications
These compounds have also demonstrated antibacterial properties , suggesting potential use in the creation of new antibiotics.
Anticancer Applications
Research has indicated that some derivatives of 2-Ethoxy-6-methyl-3,1-benzoxazin-4-one may have anticancer properties . This opens up possibilities for their use in cancer treatment research.
Anti-inflammatory Applications
The anti-inflammatory properties of these compounds could make them useful in the development of new anti-inflammatory drugs.
Anticonvulsant Applications
Some derivatives have shown anticonvulsant properties , suggesting potential use in the treatment of conditions like epilepsy.
Immunotropic Applications
These compounds have demonstrated immunotropic properties , indicating potential use in the modulation of immune responses.
Hypolipidemic Applications
The hypolipidemic properties of these compounds suggest potential use in the treatment of conditions related to high cholesterol levels.
properties
IUPAC Name |
2-ethoxy-6-methyl-3,1-benzoxazin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-3-14-11-12-9-5-4-7(2)6-8(9)10(13)15-11/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKWXJEXMJCTFIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC2=C(C=C(C=C2)C)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
